7-(4-ethoxybenzoyl)-5-(4-methylbenzyl)[1,3]dioxolo[4,5-g]quinolin-8(5H)-one

• IUPAC Name: 7-(4-ethoxybenzoyl)-5-[(4-methylphenyl)methyl]-[1,3]dioxolo[4,5-g]quinolin-8-one
• InChI: InChI=1S/C27H23NO5/c1-3-31-20-10-8-19(9-11-20)26(29)22-15-28(14-18-6-4-17(2)5-7-18)23-13-25-24(32-16-33-25)12-21(23)27(22)30/h4-13,15H,3,14,16H2,1-2H3
• InChI Key: ZRSBJRDIGPXODD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)C2=CN(C3=CC4=C(C=C3C2=O)OCO4)CC5=CC=C(C=C5)C
• Molecular Formula: C27H23NO5
• Molecular Weight: 441.5 g/mol

Description

7-(4-ethoxybenzoyl)-5-(4-methylbenzyl)[1,3]dioxolo[4,5-g]quinolin-8(5H)-one, also known as EMD 534085, is a synthetic compound that has gained attention in the scientific community because of its potential therapeutic applications. This compound belongs to the family of quinoline derivatives and has shown promising results in various preclinical studies.

Scientific Research Applications

Synthesis and Chemical Applications

Novel Compound Synthesis

Research has focused on synthesizing analogs of potent antitumor alkaloids, demonstrating the compound's utility in creating biologically active molecules. For example, derivatives of quino[1,2-c]quinazolinium and indazolo[2,3-a]quinoline were synthesized as analogs of antitumor benzo[c]phenanthridine alkaloids, highlighting the compound's role in medicinal chemistry (Phillips & Castle, 1980).

Eco-Compatible Synthesis

There has been a focus on eco-friendly synthesis methods, such as solvent-free and sonochemical synthesis techniques, to produce novel derivatives of the compound. This includes the synthesis of 8-aryl-7,8-dihydro-[1,3]-dioxolo[4,5-g]quinolin-6(5H)-ones under green chemistry conditions, indicating a move towards environmentally sustainable chemical synthesis (Bhardwaj, Singh, & Singh, 2019).

Biological Activity and Potential Applications

Anticancer Activity

Some studies have been aimed at assessing the anticancer potential of related compounds. For instance, the synthesis of triazolo[4,3-a]quinoline derivatives was targeted to meet structural requirements for anticancer activity, indicating the broader interest in utilizing such frameworks for therapeutic development (Reddy et al., 2015).

Antitubercular Activity

Novel inhibitors of Mycobacterium tuberculosis have been identified from series of 4-anilinoquinolines and 4-anilinoquinazolines, highlighting the potential of related compounds in addressing infectious diseases. Compounds with significant potency against Mtb have been discovered, underscoring the relevance of these chemical frameworks in developing new antitubercular agents (Asquith et al., 2019).